(Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C27H22N4O/c1-19-13-14-24(15-20(19)2)29-27(32)22(17-28)16-23-18-31(25-11-7-4-8-12-25)30-26(23)21-9-5-3-6-10-21/h3-16,18H,1-2H3,(H,29,32)/b22-16-
• InChI Key: KKOYRPKEABKYOV-JWGURIENSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=CC2=CN(N=C2C3=CC=CC=C3)C4=CC=CC=C4)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)/C(=C\C2=CN(N=C2C3=CC=CC=C3)C4=CC=CC=C4)/C#N)C
• Molecular Formula: C27H22N4O
• Molecular Weight: 418.5 g/mol

Description

(Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide, also known as CDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism Of Action

(Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide exerts its pharmacological effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in various physiological processes, including inflammation and pain. By inhibiting COX-2 activity, (Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
(Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. It has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders, such as Alzheimer's disease. Additionally, (Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide has been shown to have anticancer activity, inhibiting the growth and proliferation of cancer cells.

Advantages And Limitations For Lab Experiments

(Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide has several advantages for lab experiments. It is easy to synthesize and has a high purity. It is also stable and can be stored for extended periods, making it suitable for long-term experiments. However, (Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide has some limitations, including its low solubility in water, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of (Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide. One potential direction is the development of new derivatives of (Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide with improved pharmacological properties. Another potential direction is the study of (Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to elucidate the molecular mechanism of (Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide's pharmacological effects and to identify new targets for drug development.
Conclusion:
In conclusion, (Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide is a promising chemical compound with potential applications in various scientific fields. Its synthesis is simple and efficient, and it has shown promising results in the treatment of various diseases. Further studies are needed to fully understand its pharmacological effects and to develop new derivatives with improved properties.

Synthesis Methods

(Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-(1,3-diphenylpyrazol-4-yl)prop-2-en-1-one with 3,4-dimethylbenzoyl chloride in the presence of potassium carbonate and acetonitrile. The resulting product is then treated with sodium cyanide to obtain (Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide.

Scientific Research Applications

(Z)-2-Cyano-N-(3,4-dimethylphenyl)-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.